Cas no 925547-19-9 (3-(1,1-Dioxo-1lambda6-thiolan-3-yl)-1-{2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetyl}urea)

• Product Name: 3-(1,1-Dioxo-1lambda6-thiolan-3-yl)-1-{2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetyl}urea
• CAS No: 925547-19-9
• MF: C₁₉H₂₆N₄O₆S₂
• MW: 470.562942028046
• CID: 6579798
• PubChem ID: 16385139
• Update Time: 2025-07-24

3-(1,1-Dioxo-1lambda6-thiolan-3-yl)-1-{2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetyl}urea Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-{2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetyl}urea
• EN300-26603977
• 925547-19-9
• Z52669522
• 3-(1,1-Dioxo-1lambda6-thiolan-3-yl)-1-{2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetyl}urea

• Inchi： 1S/C19H26N4O6S2/c24-18(21-19(25)20-17-7-12-30(26,27)15-17)14-22-8-10-23(11-9-22)31(28,29)13-6-16-4-2-1-3-5-16/h1-6,13,17H,7-12,14-15H2,(H2,20,21,24,25)/b13-6+
• InChI Key： IXPMQBSLFMIWIN-AWNIVKPZSA-N
• SMILES： S1(CCC(C1)NC(NC(CN1CCN(CC1)S(/C=C/C1C=CC=CC=1)(=O)=O)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 470.12937691g/mol
• Monoisotopic Mass: 470.12937691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 877
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 150Ų

Additional information on 3-(1,1-Dioxo-1lambda6-thiolan-3-yl)-1-{2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetyl}urea

Introduction to 3-(1,1-Dioxo-1lambda6-thiolan-3-yl)-1-{2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetyl}urea (CAS No. 925547-19-9)

The compound 3-(1,1-Dioxo-1lambda6-thiolan-3-yl)-1-{2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetyl}urea, identified by its CAS number 925547-19-9, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines elements of heterocyclic chemistry with functional groups that suggest potential applications in drug discovery and therapeutic development. The presence of a thiolan moiety and a piperazine derivative within its framework hints at unique biochemical interactions, making it a subject of considerable interest for researchers exploring novel pharmacophores.

Recent studies in the domain of molecular pharmacology have highlighted the importance of dioxo-thiolan derivatives in modulating biological pathways. The dioxo group, characterized by its oxygen-rich structure, often participates in redox reactions and can serve as a scaffold for designing compounds with enhanced bioavailability. In contrast, the thiolan ring introduces sulfur into the molecular system, which is known to influence binding affinity and metabolic stability. This combination has been observed to enhance the efficacy of certain therapeutic agents, particularly in targeting enzymes and receptors involved in inflammatory and neurodegenerative disorders.

The introduction of a phenylethene sulfonamide group at the 4-position of the piperazine ring further enriches the compound's chemical diversity. This moiety is frequently employed in medicinal chemistry due to its ability to engage in hydrogen bonding and π-stacking interactions, which are critical for receptor binding. The sulfonamide functionality, in particular, has demonstrated utility in inhibiting various enzymes and receptors associated with metabolic diseases and cancer. By integrating this group into the molecular architecture, researchers aim to enhance the compound's interaction with biological targets while maintaining structural stability.

One of the most compelling aspects of this compound is its potential as an intermediate in synthesizing more complex pharmacological agents. The urea derivative present in its structure serves as a versatile linkage that can be modified through further chemical transformations. This flexibility allows chemists to explore a wide range of derivatives with tailored properties, such as improved solubility or enhanced binding affinity. Such modifications are essential for optimizing drug candidates for clinical trials and commercialization.

In light of current research trends, this compound aligns well with efforts to develop next-generation therapeutics targeting multifaceted diseases. For instance, studies have shown that dioxo-thiolan derivatives exhibit promising activity against bacterial biofilms by disrupting their structural integrity. Similarly, piperazine-based scaffolds have been utilized in antipsychotic and antihistaminic drugs due to their ability to modulate neurotransmitter activity. The synergistic effects of these structural elements suggest that 3-(1,1-Dioxo-1lambda6-thiolan-3-yl)-1-{2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetyl}urea could serve as a foundation for novel treatments across multiple therapeutic areas.

The synthesis of this compound involves sophisticated organic chemistry techniques, including multi-step reactions that require precise control over reaction conditions. Advanced methodologies such as transition-metal catalysis and flow chemistry have been employed to enhance yield and purity. These synthetic strategies not only facilitate the production of this compound but also provide insights into scalable processes for related molecules. Such advancements are crucial for bridging the gap between academic research and industrial applications.

Evaluation of this compound's pharmacokinetic properties is essential for determining its feasibility as a drug candidate. Preliminary studies indicate that it exhibits favorable solubility profiles in aqueous media, which is critical for oral or injectable formulations. Additionally, preliminary toxicity assays suggest minimal adverse effects at therapeutic doses, although further comprehensive safety evaluations are necessary. These findings are encouraging but must be corroborated through rigorous preclinical testing before human trials can commence.

The integration of computational modeling has accelerated the understanding of how this compound interacts with biological targets. Molecular docking simulations have revealed potential binding sites on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in pain signaling and inflammation. These predictions align with existing literature on structurally similar compounds that have demonstrated anti-inflammatory properties. Such computational insights expedite experimental validation by prioritizing promising leads for synthesis and characterization.

Future directions for research on this compound include exploring its role in combination therapies alongside established drugs. The synergistic effects observed when combining agents with different mechanisms of action can lead to improved treatment outcomes without exacerbating side effects. For example, pairing this compound with anti-inflammatory agents could offer a novel approach to managing chronic inflammatory conditions such as rheumatoid arthritis or psoriasis. Such collaborative studies would not only expand its therapeutic potential but also contribute valuable data to the broader field of medicinal chemistry.

The development of novel drug candidates is inherently interdisciplinary, requiring collaboration between chemists, biologists, pharmacologists, and clinicians. The unique structural features of 3-(1,1-Dioxo-1lambda6-thiolan-3-yl)-1-{2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetyl}urea underscore the importance of innovative approaches in addressing unmet medical needs. As research progresses, it is anticipated that additional derivatives will be synthesized and evaluated, further elucidating their therapeutic utility.